molecular formula C7H9NS B1203703 2-(2-Thienyl)allylamine CAS No. 99605-71-7

2-(2-Thienyl)allylamine

Cat. No. B1203703
CAS RN: 99605-71-7
M. Wt: 139.22 g/mol
InChI Key: BDANGHOEUJLGFD-UHFFFAOYSA-N
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Description

2-(2-Thienyl)allylamine, also known as 2-(2-Thienyl)allylamine, is a useful research compound. Its molecular formula is C7H9NS and its molecular weight is 139.22 g/mol. The purity is usually 95%.
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properties

CAS RN

99605-71-7

Product Name

2-(2-Thienyl)allylamine

Molecular Formula

C7H9NS

Molecular Weight

139.22 g/mol

IUPAC Name

2-thiophen-2-ylprop-2-en-1-amine

InChI

InChI=1S/C7H9NS/c1-6(5-8)7-3-2-4-9-7/h2-4H,1,5,8H2

InChI Key

BDANGHOEUJLGFD-UHFFFAOYSA-N

SMILES

C=C(CN)C1=CC=CS1

Canonical SMILES

C=C(CN)C1=CC=CS1

Other CAS RN

99605-71-7

synonyms

2-(2-thienyl)allylamine
2-TAA

Origin of Product

United States

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